Cas no 1314893-99-6 (3-bromo-6-methoxy-pyrazolo[1,5-a]pyrimidine)

• Product Name: 3-bromo-6-methoxy-pyrazolo[1,5-a]pyrimidine
• CAS No: 1314893-99-6
• MF: C₇H₆BrN₃O
• MW: 228.046040058136
• CID: 2123006
• PubChem ID: 71001768
• Update Time: 2025-05-28

3-bromo-6-methoxy-pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-6-methoxypyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine,3-bromo-6-methoxy-
• Pyrazolo[1,5-a]pyrimidine, 3-bromo-6-methoxy-
• 3-bromo-6-methoxy-pyrazolo[1,5-a]pyrimidine
• AS-49670
• DA-12425
• SCHEMBL13822288
• AKOS023566375
• CS-0081606
• MFCD20258249
• 1314893-99-6
• K10087

• Inchi： 1S/C7H6BrN3O/c1-12-5-2-9-7-6(8)3-10-11(7)4-5/h2-4H,1H3
• InChI Key： OLCFRVMHIGLGTH-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C=C(C=NC2=1)OC

Computed Properties

• Exact Mass: 226.96942g/mol
• Monoisotopic Mass: 226.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.4
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 3-bromo-6-methoxy-pyrazolo[1,5-a]pyrimidine

Recent Advances in the Study of 3-bromo-6-methoxy-pyrazolo[1,5-a]pyrimidine (CAS: 1314893-99-6)

The compound 3-bromo-6-methoxy-pyrazolo[1,5-a]pyrimidine (CAS: 1314893-99-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic scaffold is particularly notable for its role as a key intermediate in the synthesis of various biologically active molecules, including kinase inhibitors and other therapeutic agents. Recent studies have explored its potential in targeting specific signaling pathways implicated in cancer, inflammation, and infectious diseases.

One of the most promising applications of 3-bromo-6-methoxy-pyrazolo[1,5-a]pyrimidine is its use in the development of selective kinase inhibitors. Kinases play a critical role in cellular signaling, and their dysregulation is often associated with pathological conditions such as cancer. Researchers have successfully utilized this compound to design novel inhibitors that exhibit high selectivity and potency against specific kinase targets. For instance, a recent study demonstrated its efficacy in inhibiting the JAK-STAT pathway, which is crucial for immune response regulation and has been implicated in autoimmune disorders and hematologic malignancies.

In addition to its role in kinase inhibition, 3-bromo-6-methoxy-pyrazolo[1,5-a]pyrimidine has also been investigated for its potential in antimicrobial drug development. The rise of antibiotic-resistant pathogens has necessitated the discovery of new antimicrobial agents, and this compound has shown promise in preliminary studies against both Gram-positive and Gram-negative bacteria. Its mechanism of action appears to involve interference with bacterial cell wall synthesis, although further research is needed to fully elucidate this pathway.

The synthetic versatility of 3-bromo-6-methoxy-pyrazolo[1,5-a]pyrimidine further enhances its appeal as a building block in medicinal chemistry. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, facilitating its widespread use in research and drug development. For example, a novel one-pot synthesis approach has been reported, which significantly reduces the number of steps and improves overall yield compared to traditional methods.

Despite these promising developments, challenges remain in the optimization of 3-bromo-6-methoxy-pyrazolo[1,5-a]pyrimidine-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed to fully realize its clinical potential. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinically viable treatments.

In conclusion, 3-bromo-6-methoxy-pyrazolo[1,5-a]pyrimidine (CAS: 1314893-99-6) represents a valuable scaffold in modern drug discovery, with applications spanning oncology, immunology, and infectious diseases. Its continued exploration holds great promise for the development of next-generation therapeutics. Future studies should aim to further characterize its biological activities and optimize its pharmacological properties to meet the unmet medical needs of diverse patient populations.